Cas no 24197-85-1 (Benzenecarbothioicacid, 3,5-dinitro-, S-phenyl ester)

Benzenecarbothioicacid, 3,5-dinitro-, S-phenyl ester structure
24197-85-1 structure
Product Name:Benzenecarbothioicacid, 3,5-dinitro-, S-phenyl ester
CAS No:24197-85-1
MF:C13H8N2O5S
MW:304.278021812439
CID:290275
PubChem ID:344257
Update Time:2025-04-19

Benzenecarbothioicacid, 3,5-dinitro-, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioicacid, 3,5-dinitro-, S-phenyl ester
    • S-phenyl 3,5-dinitrobenzenecarbothioate
    • 3,5-Dinitro-thiobenzoesaeure-S-phenylester
    • 3,5-dinitro-thiobenzoic acid S-phenyl ester
    • 3,5-Dinitrothiolbenzoesaeurephenylester
    • AC1L8052
    • NSC401068
    • 24197-85-1
    • NSC-401068
    • DTXSID40322359
    • Inchi: 1S/C13H8N2O5S/c16-13(21-12-4-2-1-3-5-12)9-6-10(14(17)18)8-11(7-9)15(19)20/h1-8H
    • InChI Key: IFHMYOJKPRHZCR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 304.01544
  • Monoisotopic Mass: 304.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • Density: 1.51
  • Boiling Point: 452.9°Cat760mmHg
  • Flash Point: 227.7°C
  • Refractive Index: 1.683
  • PSA: 103.35
  • LogP: 4.48190
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